Propylene oxide-dimethylsiloxane-propylene oxide block copolymer, hydroxyl terminated, viscosity 200

Specification

• CAS No.: 161755-53-9
• Molecular Formula: C7H12OS
• Molecular Weight: 0

Introduction

Chemical Structure and Molecular Characteristics

Architectural Composition

The copolymer consists of alternating blocks of propylene oxide (PO) and dimethylsiloxane (DMS), terminated by hydroxyl (-OH) groups. The general structure can be represented as:

$$\text{HO-(PO)}_m\text{-(DMS)}_n\text{-(PO)}_p\text{-OH}$$

where $m$, $n$, and $p$ denote the repeating units of each block. The hydroxyl termination facilitates further chemical modifications, such as crosslinking or functionalization.

Table 1: Key Physicochemical Properties

Property	Value
CAS No.	161755-53-9
Viscosity	200–300 cSt
Specific Gravity	0.989
Refractive Index	1.434
Hydroxyl Value	Variable (end-group)

Synthesis and Manufacturing

Physicochemical and Functional Properties

Amphiphilic Behavior

The copolymer’s dual nature enables micelle formation in aqueous environments, with PDMS cores and PPO coronas. This property is exploited in emulsifiers and stabilizers for heterogeneous systems. Surface tension measurements reveal a reduction to ~25 mN/m in aqueous solutions, comparable to commercial surfactants.

Thermal Stability

Thermogravimetric analysis (TGA) shows decomposition onset at ~250°C, with PDMS segments contributing to higher thermal resistance compared to pure PPO. Char yield at 600°C ranges from 5–15%, depending on PDMS content.

Table 2: Thermal and Mechanical Performance

Property	Value
Decomposition Onset	250°C
Char Yield (600°C)	5–15%
Tensile Strength	0.5–2.0 MPa
Elongation at Break	100–300%

Industrial and Biomedical Applications

Coatings and Adhesives

The copolymer serves as a modifier in epoxy and polyurethane coatings, enhancing flexibility and moisture resistance. In pressure-sensitive adhesives, its low glass transition temperature ($T_g \approx -60°C$) improves low-temperature performance.

Biomedical Devices

Hydroxyl-terminated variants are grafted with polyethylene glycol (PEG) for biocompatible coatings on catheters and implants. In vitro studies indicate reduced protein adsorption by 40–60% compared to unmodified PDMS.

Global Supplier Landscape

The compound is commercially available from specialized chemical suppliers, primarily in China and the United States. Pricing varies between $50–$150/kg, depending on purity and batch size.

Supplier	Location	Purity Grade
Amadis Chemical Company Limited	China	Research
Meryer (Shanghai) Chemical Technology	China	Technical
Shanghai Maclean Biochemical Technology	China	Pharmaceutical
Beijing HwrkChemical Technology	China	Industrial